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Compound of Interest

Compound Name: SKF 104976

Cat. No.: B1681005 Get Quote

Essential Safety and Logistical Information for Disposal and Recycling

Initial research indicates that "SKF 104976" refers to an SKF Drive End Alternator Bearing for a

1975-1978 Volvo 244, a mechanical component, rather than a chemical substance. Therefore,

the disposal procedures outlined below pertain to a used automotive part and focus on material

recycling and environmentally responsible handling, not on chemical waste protocols. The

primary goal is to follow the waste hierarchy of Reduce, Reuse, and Recycle.[1]

Initial Handling and Inspection
Before disposal, the bearing should be removed from the alternator assembly. Wear

appropriate personal protective equipment (PPE), such as gloves, to protect from residual

grease and sharp edges.

Step-by-Step Inspection for Reuse Potential:

Visual Examination: Inspect the bearing for significant damage, such as cracks, fractures, or

extensive corrosion.

Functional Check: If possible, assess the bearing's smoothness of rotation. Any grinding,

roughness, or excessive play indicates that it is at the end of its service life.

Consultation for Remanufacturing: SKF recommends having a used bearing inspected by an

SKF Application Engineer or a bearing specialist to determine if it is a candidate for
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remanufacturing.[1][2] SKF has specialized remanufacturing services that can extend the life

of bearings, which is the most environmentally and economically sound option.[1][3][4]

Component Material Breakdown and Disposal Path
If the bearing is deemed unsuitable for reuse or remanufacturing, the next step is recycling.

Bearings are primarily made of high-quality steel that can be recycled almost indefinitely.[2] The

following table summarizes the typical materials found in an SKF alternator bearing and the

recommended disposal procedure for each.
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Component Material Composition
Disposal/Recycling
Procedure

Rings & Rolling Elements

High-quality carbon chromium

steel (e.g., 100Cr6) or

specialized steel like SKF 3M.

[5]

Recycle as high-quality steel

scrap. These components do

not need to be separated for

general metal recycling.[1]

Cage

Stamped sheet steel, brass, or

polymer (e.g., Polyamide).[1]

[6]

If steel, the entire bearing can

be recycled as a single unit.[1]

If brass or polymer, it is

preferable to separate them for

recycling as pure brass or

plastic, respectively. If

separation is not feasible, the

whole bearing can be recycled

as general metallic material.[1]

Seals/Shields
Typically made of synthetic

rubber or sheet steel.

If possible, separate from the

bearing and recycle according

to the material type

(plastic/rubber or steel).

Lubricant

Polyurea grease with synthetic

oil is common in alternator

bearings.[5]

Residual grease should be

carefully removed and

collected. Industrial greases

may contain chemicals harmful

to the environment and should

be disposed of at a designated

industrial waste or hazardous

waste facility in accordance

with local environmental laws.

[1][2] Do not dispose of in

household waste or drains.

Step-by-Step Disposal and Recycling Protocol
Degreasing: To the extent possible, wipe off excess grease from the bearing.[1] Collect the

grease and contaminated rags in a sealed, leak-proof container.
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Grease Disposal: Take the container of used grease to a local recycling center that accepts

used oil and grease, or to an automotive service shop that offers this service.[7]

Bearing Recycling:

Option A (Whole Unit): The simplest method is to take the entire bearing (after degreasing)

to a scrap metal recycling facility. The whole bearing can be recycled as general metallic

material.[1]

Option B (Component Separation): For optimal recycling value, you can disassemble the

bearing and separate the components by material type (steel, brass, polymer). This allows

for more targeted recycling streams.[1]

Container and Waste Management: All containers used for storing waste materials should be

in good condition, clearly labeled, and stored in a designated area.[1]

Disposal and Recycling Workflow
The following diagram illustrates the decision-making process for the proper handling of a used

SKF 104976 alternator bearing.
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Used SKF 104976 Bearing Removed

Inspect for Reuse/Remanufacturing Potential

Consult SKF Specialist for Remanufacturing Assessment

Is Bearing a Candidate for Remanufacturing?

Send to SKF Remanufacturing Center

Yes

Prepare for Recycling

No

End of Life Cycle

Step 1: Remove and Collect Residual Grease

Dispose of Grease at Authorized Facility Step 2: Recycle Bearing Components

Recycle as General Metallic Material (Whole Unit) Separate Components for Material-Specific Recycling

Click to download full resolution via product page

Disposal workflow for the SKF 104976 bearing.
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By following these procedures, researchers, scientists, and professionals can ensure the

environmentally responsible disposal of used automotive components like the SKF 104976
alternator bearing, contributing to a circular economy and minimizing waste.[8] Always adhere

to local laws and regulations regarding waste disposal and recycling.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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